N-(2-{[4-(trifluoromethyl)phenyl]methyl}cyclopropyl)but-2-ynamide

• IUPAC Name: N-[2-[[4-(trifluoromethyl)phenyl]methyl]cyclopropyl]but-2-ynamide
• InChI: InChI=1S/C15H14F3NO/c1-2-3-14(20)19-13-9-11(13)8-10-4-6-12(7-5-10)15(16,17)18/h4-7,11,13H,8-9H2,1H3,(H,19,20)
• InChI Key: QNSWBXJITLWTGQ-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NC1CC1CC2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C15H14F3NO
• Molecular Weight: 281.27 g/mol

Description

“N-(2-{[4-(trifluoromethyl)phenyl]methyl}cyclopropyl)but-2-ynamide” is a complex organic compound. It contains a trifluoromethyl group, which is a common moiety in many pharmaceuticals and agrochemicals due to its ability to modify the chemical and biological properties of compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. The trifluoromethyl group is known to be quite stable but can participate in certain reactions under specific conditions. The amide group could be involved in hydrolysis or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the trifluoromethyl group is highly electronegative, which could influence the compound’s polarity, boiling point, and solubility.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many trifluoromethyl-containing compounds are used in medicinal chemistry, where the trifluoromethyl group can influence the potency, stability, and lipophilicity of the drug.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate safety precautions should be taken when handling it. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

The future research directions for this compound could be vast, depending on its properties and potential applications. It could be explored for use in pharmaceuticals, agrochemicals, or materials science.